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Get Quote

Executive Summary: This technical guide provides a comprehensive overview of 1-
Nonylimidazole, a versatile heterocyclic compound with significant potential in materials

science and pharmaceutical development. The document details its core chemical and physical

properties, expected spectral characteristics, a standard synthesis protocol, and key

applications. It is intended for an audience of researchers, scientists, and professionals in drug

development who require a deep technical understanding of this molecule.

Introduction to 1-Nonylimidazole
1-Nonylimidazole is a substituted imidazole derivative featuring a nine-carbon alkyl chain

attached to the nitrogen atom at the first position of the imidazole ring.[1] This structure imparts

an amphiphilic nature to the molecule, with a hydrophilic imidazole head and a hydrophobic

nonyl tail.[2] This duality is central to its utility, influencing its solubility, reactivity, and interaction

with biological systems.[1][2] The imidazole ring itself is a crucial heterocyclic aromatic system,

known for its presence in biologically active molecules and its ability to coordinate with metal

ions.[1] Consequently, 1-Nonylimidazole serves as a valuable building block in organic
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synthesis, a functional monomer in polymer chemistry, and a promising scaffold for

pharmaceutical intermediates.[1]

Molecular Structure and Physicochemical
Properties
The fundamental characteristics of 1-Nonylimidazole are rooted in its molecular architecture.

The molecule consists of a planar, five-membered aromatic ring containing two nitrogen atoms,

which is responsible for its basicity and coordination chemistry. The long, flexible nonyl chain

dictates its physical properties like solubility and melting point.[1]

Table 1: Core Properties of 1-Nonylimidazole

Property Value Source(s)

IUPAC Name 1-Nonyl-1H-imidazole [1]

Synonyms
N-Nonylimidazole, 1-

Nonylimidazole
[2]

CAS Number 53657-08-2 [1]

Molecular Formula C₁₂H₂₂N₂ [1][2]

Molecular Weight 194.32 g/mol [1][2]

Appearance
Colorless to pale yellow liquid

or solid
[2]

| Solubility | Limited solubility in water; soluble in organic solvents. |[1][2] |

The amphiphilic character of 1-Nonylimidazole makes it an interesting compound for

applications involving interfaces, such as in the formation of emulsifiers or as a component in

drug delivery systems that need to interact with lipid membranes.[1][2] Its solubility is markedly

higher in nonpolar and moderately polar organic solvents compared to aqueous media.[1]

Spectral Characterization (Predicted)
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While specific spectral data for 1-Nonylimidazole is not widely published, its structure allows

for a reliable prediction of its key spectral features. These predictions are essential for

researchers to confirm the identity and purity of the compound after synthesis or during its

application.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show distinct signals for the imidazole

ring protons and the nonyl chain protons.

Imidazole Protons: The three protons on the imidazole ring would appear in the aromatic

region, typically between δ 7.0-8.0 ppm.[3] The proton at the C2 position (between the two

nitrogens) would likely be the most downfield, appearing as a singlet. The protons at the

C4 and C5 positions would appear as distinct signals, likely singlets or narrow triplets

depending on the solvent and resolution.[3]

Nonyl Chain Protons: The aliphatic protons of the nonyl chain would appear upfield. The

methylene group attached directly to the imidazole nitrogen (N-CH₂) would be the most

deshielded of the chain protons, likely appearing as a triplet around δ 4.0-4.2 ppm. The

other methylene groups (-CH₂-) would produce a complex multiplet signal around δ 1.2-

1.3 ppm, and the terminal methyl group (-CH₃) would appear as a triplet around δ 0.8-0.9

ppm.

¹³C NMR: The carbon NMR spectrum would provide complementary information.[4][5]

Imidazole Carbons: The three carbons of the imidazole ring are expected in the aromatic

region (δ 120-140 ppm).[3][6] The C2 carbon, being between two nitrogen atoms, would

be the most downfield of the ring carbons.

Nonyl Chain Carbons: The carbons of the alkyl chain would appear in the aliphatic region

(δ 14-50 ppm). The carbon of the N-CH₂ group would be the most downfield in this group,

likely around δ 45-50 ppm. The terminal methyl carbon would be the most upfield signal,

around δ 14 ppm.

Infrared (IR) Spectroscopy
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The IR spectrum of 1-Nonylimidazole would display characteristic absorption bands

corresponding to its functional groups.[7][8][9]

C-H Stretching: Aromatic C-H stretching from the imidazole ring would appear just above

3000 cm⁻¹ (approx. 3100-3150 cm⁻¹). Aliphatic C-H stretching from the nonyl chain would be

observed just below 3000 cm⁻¹ (approx. 2850-2960 cm⁻¹).[7]

C=N and C=C Stretching: Vibrations from the imidazole ring (C=N and C=C bonds) would

result in several bands in the 1450-1600 cm⁻¹ region.

C-N Stretching: This would be found in the fingerprint region, typically around 1000-1250

cm⁻¹.

Mass Spectrometry (MS)
Mass spectrometry would be used to confirm the molecular weight and provide structural

information through fragmentation analysis.[10][11]

Molecular Ion Peak (M⁺): The electron ionization (EI) mass spectrum should show a

molecular ion peak at an m/z value corresponding to the molecular weight of the compound

(194.32).

Fragmentation Pattern: A prominent fragmentation pathway would be the cleavage of the C-

C bonds of the nonyl chain.[11] A significant fragment would likely be observed

corresponding to the loss of an octyl radical (C₈H₁₇•), resulting in a peak at m/z 81, which

represents the methyl-imidazole cation. Another key fragmentation would be alpha-cleavage

at the bond between the first and second carbons of the nonyl chain, leading to a stable

imidazolylmethyl cation.

Synthesis and Reactivity
General Synthesis Protocol: N-Alkylation of Imidazole
The most common and straightforward method for synthesizing 1-Nonylimidazole is the N-

alkylation of imidazole with a suitable nonyl halide, such as 1-bromononane, in the presence of

a base.[1] The base deprotonates the pyrrole-like nitrogen of the imidazole ring, creating a

potent nucleophile (the imidazolide anion) that subsequently attacks the electrophilic carbon of

the nonyl halide in an Sₙ2 reaction.
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Experimental Protocol: Synthesis of 1-Nonylimidazole

Reagent Preparation: In a dry, round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve imidazole (1.0 eq) in a suitable aprotic solvent such as

Dimethylformamide (DMF) or Acetonitrile.

Deprotonation: Add a strong base, such as sodium hydride (NaH, 1.1 eq), portion-wise to the

stirring solution at 0 °C under an inert atmosphere (e.g., nitrogen or argon). Allow the mixture

to stir for 30 minutes at room temperature to ensure complete formation of the imidazolide

anion. Causality: Using a strong, non-nucleophilic base like NaH ensures efficient

deprotonation without competing in the subsequent alkylation step. An aprotic solvent is

chosen to prevent protonation of the highly reactive imidazolide anion.

Alkylation: Slowly add 1-bromononane (1.05 eq) to the reaction mixture via a dropping

funnel.

Reaction: Heat the mixture to 60-70 °C and allow it to react for 12-24 hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC).

Workup: After the reaction is complete, cool the mixture to room temperature and carefully

quench the excess NaH with a few drops of water or methanol.

Extraction: Dilute the mixture with water and extract the product into an organic solvent like

ethyl acetate or dichloromethane (3x).

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate

(Na₂SO₄), and concentrate under reduced pressure. The crude product can be further

purified by column chromatography on silica gel.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b1210700/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-1-nonylimidazole-properties-synthesis-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1210700?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation

Step 2: Reaction Step 3: Isolation
Imidazole in DMF

Deprotonation (0°C -> RT)

Sodium Hydride (NaH)

Add 1-Bromononane
Heat (60-70°C)

Imidazolide Anion
Quench & ExtractCrude Product Column Chromatography 1-Nonylimidazole

Drug Delivery System Concept

API 1-Nonylimidazole Moiety

Hydrophilic Heads

Hydrophobic Tails

Hydrophobic Interaction
(Nonyl Chain)

Potential H-Bonding
(Imidazole Ring)

Target Cell

Enhanced Permeation

Click to download full resolution via product page

Caption: Interaction of a 1-Nonylimidazole-containing drug with a cell membrane.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 1-Nonylimidazole should always be consulted,

general safety precautions for alkylimidazoles apply. These compounds should be handled in

accordance with good industrial hygiene and safety practices. [12]
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Personal Protective Equipment (PPE): Wear appropriate protective eyeglasses or chemical

safety goggles, gloves, and lab coats to prevent skin and eye contact. [12]* Handling: Use

only in a well-ventilated area, preferably under a chemical fume hood, to avoid breathing

vapors or mists. Avoid ingestion and contact with skin, eyes, and clothing.

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away

from strong oxidizing agents.

First Aid: In case of eye contact, rinse immediately with plenty of water for at least 15

minutes. For skin contact, wash off immediately with soap and plenty of water. If inhaled,

move to fresh air. If ingested, seek immediate medical attention. [12]

Conclusion
1-Nonylimidazole is a structurally simple yet functionally sophisticated molecule. Its

amphiphilic nature, combined with the inherent reactivity and biological relevance of the

imidazole core, makes it a highly valuable compound for both materials and life sciences. For

researchers, it offers a versatile platform for synthesizing novel polymers with specific

recognition or sequestration properties. For drug development professionals, it represents a

strategic component for modulating the pharmacokinetic properties of APIs, with significant

potential in enhancing membrane permeability and developing novel drug delivery systems like

ionic liquids. A thorough understanding of its chemical properties, reactivity, and handling

requirements is paramount to safely and effectively harnessing its full potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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